Cas no 118684-13-2 (4-(bromomethyl)-3-methoxybenzoic acid)

• Product Name: 4-(bromomethyl)-3-methoxybenzoic acid
• CAS No: 118684-13-2
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD08458244
• CID: 1006061
• PubChem ID: 11402302
• Update Time: 2025-04-20

4-(bromomethyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-3-methoxybenzoic acid
• 4-BROMOMETHYL-3-METHOXYBENZOIC ACID
• 4-Bromomethyl-3-methoxy-benzoic acid

• MDL： MFCD08458244
• Inchi： 1S/C9H9BrO3/c1-13-8-4-6(9(11)12)2-3-7(8)5-10/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： ABXLSFUGXBXGAW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)O)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.576±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 184-190 ºC
• Solubility: Very slightly soluble (0.93 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives